Cas no 88149-53-5 (Benzenamine, 4-chloro-2,6-diiodo-)

Benzenamine, 4-chloro-2,6-diiodo- structure
88149-53-5 structure
Product Name:Benzenamine, 4-chloro-2,6-diiodo-
CAS No:88149-53-5
MF:C6H4ClI2N
MW:379.364604949951
CID:643142
PubChem ID:13218922
Update Time:2025-04-19

Benzenamine, 4-chloro-2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-chloro-2,6-diiodo-
    • 4-chloro-2,6-diiodoaniline
    • SCHEMBL11129317
    • DTXSID90529210
    • 2,6-Diiodo-4-chloroaniline
    • 88149-53-5
    • Inchi: 1S/C6H4ClI2N/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2
    • InChI Key: PWPIIGOMFMISTP-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C(C=1N)I)Cl

Computed Properties

  • Exact Mass: 378.81217g/mol
  • Monoisotopic Mass: 378.81217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų
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